Cas no 61121-65-1 (4-methanesulfinylbutanenitrile)

4-methanesulfinylbutanenitrile structure
61121-65-1 structure
Product Name:4-methanesulfinylbutanenitrile
CAS No:61121-65-1
MF:C5H9NOS
MW:131.196059942245
MDL:MFCD20394980
CID:953985
PubChem ID:100579
Update Time:2025-07-30

4-methanesulfinylbutanenitrile Chemical and Physical Properties

Names and Identifiers

    • 4-(methylsulfinyl)butanenitrile
    • 4-methylsulfinylbutanenitrile
    • 1-Cyano-3-methylsulfinylpropane
    • AC1L2P1I
    • AC1Q4S93
    • Butanenitrile, 4-(methylsulfinyl)-
    • CTK2F6438
    • Iberin nitrile
    • NSC321800
    • CYANO-3-METHYLSULFINYLPROPANE
    • 4-methanesulfinylbutanenitrile
    • SCHEMBL7564122
    • XCDBAGVWCGHEFB-UHFFFAOYSA-N
    • 61121-65-1
    • 4-(Methylsulfinyl)butanenitrile #
    • NSC 321800
    • 05BZ366F4D
    • DTXSID601304928
    • CS-0240265
    • 4-(methylsulfinyl)butan-nitril
    • Q27236101
    • NSC-321800
    • AKOS014018402
    • EN300-227359
    • UNII-05BZ366F4D
    • DS-010566
    • G40535
    • MDL: MFCD20394980
    • Inchi: 1S/C5H9NOS/c1-8(7)5-3-2-4-6/h2-3,5H2,1H3
    • InChI Key: XCDBAGVWCGHEFB-UHFFFAOYSA-N
    • SMILES: S(C)(CCCC#N)=O

Computed Properties

  • Exact Mass: 131.04057
  • Monoisotopic Mass: 131.04048508g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 3
  • Complexity: 124
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.6
  • Topological Polar Surface Area: 60.1Ų

Experimental Properties

  • PSA: 40.86
  • LogP: 1.53438

4-methanesulfinylbutanenitrile Pricemore >>

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